Cas no 68274-97-5 (5-Decyn-1-ol)

• Product Name: 5-Decyn-1-ol
• CAS No: 68274-97-5
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• MDL: MFCD00464353
• CID: 509971
• PubChem ID: 24878827
• Update Time: 2025-10-18

5-Decyn-1-ol Chemical and Physical Properties

Names and Identifiers

• 5-Decyn-1-ol
• dec-5-yn-1-ol
• 5-Decyne-1-ol
• SCHEMBL12680241
• MFCD00464353
• DTXSID7071365
• AS-81479
• AKOS006338468
• NS00060177
• EINECS 269-529-4
• UNII-LDL5G6522J
• 5-Decyn-1-ol, 97%
• 68274-97-5
• CS-0360772
• F97041
• LDL5G6522J
• RNTNGQCWAKHVKO-UHFFFAOYSA-N
• DTXCID7045815

• MDL： MFCD00464353
• Inchi： 1S/C10H18O/c1-2-3-4-5-6-7-8-9-10-11/h11H,2-4,7-10H2,1H3
• InChI Key： RNTNGQCWAKHVKO-UHFFFAOYSA-N
• SMILES： OCCCCC#CCCCC

Computed Properties

• Exact Mass: 154.13600
• Monoisotopic Mass: 154.135765
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Liquid
• Density: 0.861 g/mL at 25 °C(lit.)
• Melting Point: 1.9°C (estimate)
• Boiling Point: 238 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.4610(lit.)
• PSA: 20.23000
• LogP: 2.34260
• Solubility: Not determined
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-Decyn-1-ol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on 5-Decyn-1-ol

Introduction to 5-Decyn-1-ol (CAS No. 68274-97-5)

5-Decyn-1-ol, with the chemical formula C₁₀H₁₂O, is a linear alkyne derivative characterized by a terminal aldehyde group and a decyl chain. This compound, identified by its unique Chemical Abstracts Service (CAS) number 68274-97-5, has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry due to its versatile structural framework. The presence of both a triple bond and an alcohol functional group makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of bioactive compounds.

The compound’s molecular structure consists of a ten-carbon chain terminated by a terminal alkyne (C≡C) at one end and an alcohol (OH) group at the other. This dual functionality allows for diverse chemical transformations, including addition reactions, oxidation, and reduction processes. These properties have made 5-Decyn-1-ol a popular choice for researchers exploring novel synthetic pathways and functional material design.

In recent years, advancements in synthetic methodologies have enabled more efficient and scalable production of 5-Decyn-1-ol. Modern techniques such as transition-metal-catalyzed coupling reactions and organometallic chemistry have streamlined its synthesis, making it more accessible for industrial applications. These improvements have not only enhanced the availability of the compound but also opened new avenues for its utilization in pharmaceuticals and specialty chemicals.

One of the most promising applications of 5-Decyn-1-ol lies in its role as a precursor in the synthesis of biologically active molecules. Researchers have leveraged its reactive sites to develop novel drug candidates with potential therapeutic benefits. For instance, derivatives of 5-Decyn-1-ol have been explored as intermediates in the creation of nonsteroidal anti-inflammatory drugs (NSAIDs) and antimicrobial agents. The ability to modify its structure allows chemists to fine-tune properties such as solubility, bioavailability, and target specificity, making it an indispensable tool in medicinal chemistry.

The compound’s unique electronic properties also make it relevant in materials science. The conjugated system formed by the triple bond and the alcohol group can influence its optical and electronic characteristics, making it suitable for applications in organic electronics and photovoltaic devices. Recent studies have demonstrated its potential use in designing organic semiconductors and light-emitting diodes (OLEDs), where precise control over molecular architecture is crucial.

From a synthetic chemistry perspective, 5-Decyn-1-ol serves as a versatile building block for constructing more complex heterocyclic compounds. Its reactivity with various electrophiles and nucleophiles allows for the introduction of diverse functional groups, enabling the creation of intricate molecular frameworks. This flexibility has been exploited in the development of novel catalysts and ligands used in asymmetric synthesis, which are essential for producing enantiomerically pure compounds—a critical requirement in many pharmaceutical applications.

The pharmacological potential of 5-Decyn-1-ol derivatives has been further explored through computational modeling and high-throughput screening techniques. These approaches have identified several promising candidates with anti-inflammatory, antiviral, and anticancer properties. For example, modifications to the decyl chain or the alkyne functionality have led to compounds that exhibit enhanced binding affinity to biological targets compared to their parent structure. Such discoveries underscore the importance of 5-Decyn-1-ol as a scaffold for drug discovery initiatives.

In industrial settings, 5-Decyn-1-ol is utilized in various chemical processes where its unique reactivity provides advantages over traditional intermediates. Its stability under different reaction conditions makes it suitable for large-scale production without significant degradation or byproduct formation. Additionally, its compatibility with green chemistry principles—such as solvent-free reactions or catalytic processes—aligns with global efforts to reduce environmental impact.

The future prospects for 5-Decyn-1-ol are bright, with ongoing research focusing on expanding its applications across multiple domains. Innovations in synthetic biology may enable biocatalytic routes to produce this compound more sustainably, further reducing reliance on petrochemical feedstocks. Furthermore, advancements in nanotechnology could leverage its molecular properties for novel drug delivery systems designed to enhance therapeutic efficacy.

In conclusion, 5-Decyn-1-ol (CAS No. 68274-97-5) stands out as a multifaceted compound with significant potential in pharmaceuticals, materials science, and organic synthesis. Its structural versatility combined with recent advancements in synthetic methodologies ensures that it will remain a cornerstone material for researchers worldwide. As new applications continue to emerge, 5-Decyn-1-ol will undoubtedly play an increasingly important role in shaping the future of chemical innovation.